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Cat. No.: B016437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl dodecanedioate, with the CAS number 10471-28-0, is a linear aliphatic diester of

dodecanedioic acid. This colorless to pale yellow liquid is characterized by its high boiling point

and low volatility.[1] It is soluble in organic solvents and exhibits limited solubility in water.[1]

Diethyl dodecanedioate serves as a versatile building block and functional ingredient in

various industrial and research applications, most notably in the synthesis of polymers such as

polyesters and polyamides, and as a high-performance plasticizer and lubricant.[1][2] Its

biodegradability and low toxicity profile make it an attractive alternative to conventional

petrochemically derived compounds.[1] This technical guide provides an in-depth overview of

diethyl dodecanedioate, including its chemical and physical properties, spectroscopic data,

synthesis protocols, key applications with experimental procedures, and a discussion of its

potential metabolic pathways.
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Property Value Reference(s)

CAS Number 10471-28-0 [3]

Molecular Formula C16H30O4 [3]

Molecular Weight 286.41 g/mol [3]

Appearance

White or Colorless to Light

yellow powder to lump to clear

liquid

[4]

Melting Point 15 °C (lit.) [5]

Boiling Point 192-193 °C at 14 mm Hg (lit.) [5]

Density 0.951 g/mL at 25 °C (lit.) [5]

Refractive Index (n20/D) 1.44 (lit.) [5]

Flash Point >230 °F (>110 °C) [5]

Solubility
Soluble in chloroform and

methanol
[5]

Spectroscopic Data
Spectrum Type Key Peaks/Signals Reference(s)

Mass Spectrometry (MS) Molecular Ion (M+): 286 [6]

¹H Nuclear Magnetic

Resonance (¹H NMR)

Signals corresponding to the

ethyl ester and methylene

protons of the dodecanedioate

backbone.

[6]
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This protocol describes the synthesis of diethyl dodecanedioate from dodecanedioic acid and

ethanol using an acid catalyst.

Materials:

Dodecanedioic acid

Ethanol (absolute)

Sulfuric acid (concentrated) or p-Toluenesulfonic acid

Sodium bicarbonate (5% aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Diethyl ether or other suitable extraction solvent

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

dodecanedioic acid and an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the

mixture.

Heat the reaction mixture to reflux and maintain for 4-6 hours. The reaction can be monitored

by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and remove the excess

ethanol using a rotary evaporator.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, 5% aqueous sodium bicarbonate solution,

and brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield crude diethyl dodecanedioate.

Purify the crude product by vacuum distillation to obtain pure diethyl dodecanedioate.

Enzymatic Polymerization for Polyester Synthesis
This protocol outlines the synthesis of a polyester using diethyl dodecanedioate and a diol,

catalyzed by an immobilized lipase.

Materials:

Diethyl dodecanedioate

1,8-Octanediol (or other suitable diol)

Immobilized Candida antarctica Lipase B (CALB, e.g., Novozym 435)

Diphenyl ether (or other high-boiling, inert solvent)

Methanol (for precipitation)

Chloroform or Tetrahydrofuran (THF) (for dissolving the polymer)

Procedure:

In a reaction flask equipped with a mechanical stirrer and a vacuum connection, add

equimolar amounts of diethyl dodecanedioate and 1,8-octanediol.

Add the immobilized lipase (typically 5-10% by weight of the total monomers).

Add diphenyl ether as a solvent.

Heat the mixture to a desired temperature (e.g., 80-90 °C) under a nitrogen atmosphere for

an initial oligomerization step (e.g., 2-4 hours).

Apply a vacuum to the system to remove the ethanol byproduct and drive the polymerization

reaction towards the formation of a high molecular weight polymer. Continue the reaction

under vacuum for 24-48 hours.
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To terminate the reaction, cool the mixture to room temperature and dissolve the polymer in

chloroform or THF.

Filter to remove the immobilized enzyme. The enzyme can be washed with the solvent and

potentially reused.

Precipitate the polyester by slowly adding the solution to a large volume of cold methanol

with stirring.

Collect the precipitated polymer by filtration and dry it in a vacuum oven at a temperature

below its melting point until a constant weight is achieved.
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Caption: Fischer-Speier Esterification Workflow for Diethyl Dodecanedioate Synthesis.
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Caption: Workflow for Enzymatic Synthesis of Polyester from Diethyl Dodecanedioate.
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Caption: Hypothesized Metabolic Pathway of Diethyl Dodecanedioate.
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Discussion of Potential Biological Activity and
Metabolism
Direct studies on the signaling pathways affected by diethyl dodecanedioate are limited.

However, based on its chemical structure as a long-chain aliphatic diester, a plausible

metabolic fate can be inferred from studies on related compounds.

Upon ingestion or absorption, diethyl dodecanedioate is likely to undergo hydrolysis by

carboxylesterases, which are abundant in the liver and intestines. This enzymatic cleavage

would release ethanol and dodecanedioic acid, likely via a monoethyl dodecanedioate

intermediate.

Dodecanedioic acid, a long-chain dicarboxylic acid, can then enter metabolic pathways.

Research has shown that the β-oxidation of long-chain dicarboxylic acids occurs primarily in

peroxisomes.[1][7] This process shortens the carbon chain of the dicarboxylic acid, producing

acetyl-CoA and shorter-chain dicarboxylic acids that can be further metabolized or excreted.[1]

Studies have indicated that endogenous long-chain dicarboxylic acids can act as signaling

molecules to induce peroxisomal β-oxidation.[8] While it is not a classical signal transduction

pathway involving membrane receptors and intracellular cascades, this metabolic activation

represents a key biological response to the presence of such molecules.

There is no direct evidence to suggest that diethyl dodecanedioate or its metabolites interact

with nuclear receptors in a manner similar to some phthalates. Toxicological data on diethyl
dodecanedioate is scarce, but it is generally considered to have low toxicity.[1] Further

research is needed to fully elucidate any potential for diethyl dodecanedioate or its

metabolites to modulate specific signaling pathways.

Conclusion
Diethyl dodecanedioate (CAS No. 10471-28-0) is a valuable chemical intermediate with

significant applications in the fields of polymer science and lubrication technology. Its synthesis

is well-established, and its use in applications such as enzymatic polymerization offers a route

to more sustainable materials. While direct evidence for its involvement in specific cell signaling

pathways is lacking, its metabolic fate is likely governed by hydrolysis and subsequent

peroxisomal β-oxidation of the resulting dicarboxylic acid. This technical guide provides a
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foundational resource for researchers and professionals working with or exploring the

applications of diethyl dodecanedioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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